![molecular formula C13H20N2O4S2 B2578480 N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)pyridine-3-sulfonamide CAS No. 2309733-43-3](/img/structure/B2578480.png)
N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)pyridine-3-sulfonamide
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Description
N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)pyridine-3-sulfonamide is a useful research compound. Its molecular formula is C13H20N2O4S2 and its molecular weight is 332.43. The purity is usually 95%.
BenchChem offers high-quality N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)pyridine-3-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)pyridine-3-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Preparation of Stable Free Nitroxyl Radicals
Tetrahydro-4Н-thiopyran-4-ones, which are structurally similar to the compound you’re interested in, are valuable reagents for the preparation of stable free nitroxyl radicals . These radicals have various applications in chemistry and biology, including as spin labels in electron paramagnetic resonance spectroscopy.
Photosensitive Semiconductors and Electrochromic Materials
These compounds can also be used in the synthesis of photosensitive semiconductors and electrochromic materials . These materials change their color when exposed to light or when an electric field is applied, making them useful in devices like solar cells and smart windows.
Synthetic Juvenile Hormones and Pheromones
Another application is in the synthesis of synthetic juvenile hormones and pheromones . These substances can be used in pest control by disrupting the growth and development of pests or by attracting pests to traps.
Precursors to Natural Product Analogs
Tetrahydro-4Н-thiopyran-4-ones can serve as polypropionate fragments, which are precursors to natural product analogs . These analogs can be used in drug discovery and development.
Antitumor, Antibacterial, Antiparasitic, and Antifungal Agents
Some derivatives of tetrahydro-4Н-thiopyran-4-ones have been characterized with antitumor, antibacterial, antiparasitic, and antifungal activity . This suggests that the compound you’re interested in may also have potential applications in medical and pharmaceutical research.
Inhibitors of Phosphodiesterase and β-secretase BACE1
These compounds have also shown promise as inhibitors of phosphodiesterase and β-secretase BACE1 . These enzymes are involved in various biological processes and diseases, so inhibitors can be used as therapeutic agents.
properties
IUPAC Name |
N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]pyridine-3-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O4S2/c16-6-7-19-13(3-8-20-9-4-13)11-15-21(17,18)12-2-1-5-14-10-12/h1-2,5,10,15-16H,3-4,6-9,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QELVPBGMXJJNDT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCC1(CNS(=O)(=O)C2=CN=CC=C2)OCCO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)pyridine-3-sulfonamide |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.